Cas no 905761-40-2 (3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea)

• Product Name: 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea
• CAS No: 905761-40-2
• MF: C₁₇H₁₅Cl₂N₃O
• MW: 348.226501703262
• CID: 5493833
• Update Time: 2025-10-29

3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)urea
• 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea

• Inchi： 1S/C17H15Cl2N3O/c18-12-6-8-14(9-7-12)21-17(23)22(16-5-2-10-20-16)15-4-1-3-13(19)11-15/h1,3-4,6-9,11H,2,5,10H2,(H,21,23)
• InChI Key： DNEACFLUFXAUGN-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)(C1=NCCC1)C(NC1=CC=C(Cl)C=C1)=O

Additional information on 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea

3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea: A Comprehensive Overview

The compound with CAS No. 905761-40-2, commonly referred to as 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea is characterized by the presence of two chlorophenyl groups and a dihydropyrrole moiety. The urea functional group serves as a central connecting unit, facilitating interactions with biological targets. The dihydropyrrole ring introduces flexibility and electronic properties that enhance the compound's bioavailability and binding affinity. This combination of structural elements makes it a promising candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to optimize its production. These methods not only improve yield but also ensure the purity required for pharmacological studies. The ability to synthesize this compound in large quantities has paved the way for its exploration in preclinical models.

From a pharmacological perspective, 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea has demonstrated remarkable activity in vitro and in vivo. Studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable binding interactions with target proteins, providing insights into its mechanism of action. These findings are corroborated by experimental data, reinforcing the compound's potential as a lead molecule in drug discovery.

Moreover, recent research has explored the metabolic stability and pharmacokinetic profile of 3-(3-chlorophenyl)-1-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)urea. Results indicate that it possesses favorable absorption and distribution characteristics, which are critical for its effectiveness as a therapeutic agent. Ongoing studies aim to further refine its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, CAS No. 905761-40-2 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in drug development pipelines. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs.